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Introduction

N-benzyl-2-fluoro-N-methylbenzamide is a substituted aromatic amide of increasing interest
within the fields of medicinal chemistry and drug development. Its structural architecture,
featuring a fluorinated benzoyl moiety linked to an N-benzyl-N-methylamine, presents a
compelling scaffold for the design of targeted therapeutics. This guide provides a
comprehensive technical overview of its synthesis, analytical characterization, and potential
applications, with a focus on its emerging role in oncology research. The CAS Number for N-
benzyl-2-fluoro-N-methylbenzamide is 330469-18-6.[1]

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of N-benzyl-2-fluoro-N-
methylbenzamide is fundamental to its application in research and development.
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Property Value Source
Molecular Formula CisH14FNO [1]
Molecular Weight 243.28 g/mol [1]
Expected to be a white to off- Inferred from related
Appearance ] ) ]
white solid benzamides
Expected to be soluble in
N organic solvents like Inferred from related
Solubility . .
dichloromethane, chloroform, benzamides
and ethyl acetate
Store in a cool, dry, well-
Storage ventilated area away from General laboratory practice

incompatible substances.

Synthesis of N-benzyl-2-fluoro-N-methylbenzamide

The synthesis of N-benzyl-2-fluoro-N-methylbenzamide is typically achieved through the

nucleophilic acyl substitution of 2-fluorobenzoyl chloride with N-benzylmethylamine. This is a

robust and well-established method for the formation of tertiary amides.

Reaction Scheme

Caption: Synthesis of N-benzyl-2-fluoro-N-methylbenzamide.

Experimental Protocol

This protocol is adapted from established procedures for the synthesis of analogous N-benzyl-

2-halobenzamides.

Materials:

¢ 2-Fluorobenzoyl chloride (1.0 eq)

o N-Benzylmethylamine (1.05 eq)

o Triethylamine (1.5 eq)
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e Anhydrous Dichloromethane (DCM)

o Saturated agueous sodium bicarbonate solution
e Brine

e Anhydrous magnesium sulfate

« Silica gel for column chromatography

e Hexanes and Ethyl Acetate for chromatography
Procedure:

o Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,
nitrogen or argon), dissolve N-benzylmethylamine in anhydrous dichloromethane. Cool the
solution to 0 °C in an ice bath.

» Addition of Reagents: To the cooled solution, add triethylamine, followed by the dropwise
addition of a solution of 2-fluorobenzoyl chloride in anhydrous dichloromethane.

e Reaction Monitoring: Allow the reaction mixture to slowly warm to room temperature and stir
for 2-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until
the starting material is consumed.

o Work-up: Quench the reaction by adding water. Transfer the mixture to a separatory funnel
and wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution
and brine.

« Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate
under reduced pressure to yield the crude product.

« Purification: Purify the crude product by silica gel column chromatography using a gradient of
ethyl acetate in hexanes as the eluent to afford pure N-benzyl-2-fluoro-N-
methylbenzamide.

Analytical Characterization
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The identity and purity of synthesized N-benzyl-2-fluoro-N-methylbenzamide should be
confirmed by a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic
protons of the 2-fluorobenzoyl and benzyl groups, a singlet for the N-methyl protons, and a
singlet for the benzylic methylene protons. The aromatic region will likely display complex
splitting patterns due to the presence of the fluorine atom and coupling between adjacent
protons.

Predicted *H NMR Chemical Shifts (in CDCIs):

e 07.1-7.5 ppm (m, 9H): Aromatic protons.

e 0 4.6-4.8 ppm (s, 2H): Benzylic (N-CHz-Ph) protons.
e 0 2.9-3.1 ppm (s, 3H): N-methyl (N-CHs) protons.

13C NMR: The carbon NMR spectrum will show distinct signals for the carbonyl carbon, the
aromatic carbons (with C-F coupling evident for the carbons of the 2-fluorobenzoyl ring), the
benzylic carbon, and the N-methyl carbon.

Predicted 13C NMR Chemical Shifts (in CDCIs):

e 0 165-170 ppm: Carbonyl (C=0) carbon.

e 0 115-160 ppm (with C-F coupling): Aromatic carbons.
e 0 50-55 ppm: Benzylic (N-CH2-Ph) carbon.

e 0 35-40 ppm: N-methyl (N-CHs) carbon.

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) is expected to show a molecular ion peak (M*)
corresponding to the molecular weight of the compound (243.28 g/mol ). Key fragmentation
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patterns would likely involve cleavage of the benzylic C-N bond to give a tropylium ion (m/z 91)
and cleavage of the amide bond.

Predicted Key Mass Fragments (m/z):

243: Molecular ion [M]*

123: [F-CeH4-COJ*

121: [CeHs-CH2-NCHs]*

91: [CeHs-CHz]* (tropylium ion)

Purification (Column Chromatography)

N

Structural Characterization Purity Assessment
NMR Spectroscopy (*H, 13C) Mass Spectrometry (EI-MS) HPLC Analysis
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Pure N-benzyl-2-fluoro-N-methylbenzamide

Click to download full resolution via product page
Caption: Analytical workflow for N-benzyl-2-fluoro-N-methylbenzamide.

Applications in Drug Development

The N-benzyl-2-fluorobenzamide scaffold has emerged as a promising pharmacophore in the
development of novel therapeutics, particularly in the field of oncology.
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Dual EGFR/HDACS Inhibition in Triple-Negative Breast
Cancer

Recent research has identified N-benzyl-2-fluorobenzamide derivatives as potent dual

inhibitors of Epidermal Growth Factor Receptor (EGFR) and Histone Deacetylase 3 (HDACS3).
[2] These two proteins are known to act synergistically in promoting the malignant progression
of triple-negative breast cancer (TNBC), an aggressive subtype with limited treatment options.

[2]

A study published in Bioorganic & Medicinal Chemistry Letters detailed the discovery of a
series of N-benzyl-2-fluorobenzamide derivatives as dual-target inhibitors.[2] One of the lead
compounds from this series demonstrated significant anti-proliferative activity against MDA-
MB-231 human breast cancer cells, induced apoptosis, and inhibited cell migration.[2] In vivo
studies in a mouse model showed that the compound could suppress tumor growth without

significant toxicity.[2]

Molecular modeling studies suggest that the 2-fluorobenzamide moiety of these compounds
chelates with the zinc ion in the active site of HDACS3, while the benzyl group occupies the ATP-
binding pocket of EGFR, accounting for the dual inhibitory activity.[2]

N-benzyl-2-fluoro-N-methylbenzamide Derivative

Downstream Signaling

(e.9., MAPK, PI3K/AKkt) Chromatin Remodeling and Gene Expression

Cell Proliferation, Survival, and Migration
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Caption: Dual inhibition of EGFR and HDACS signaling pathways.

Safety and Handling

While a specific Material Safety Data Sheet (MSDS) for N-benzyl-2-fluoro-N-
methylbenzamide is not readily available, a hazard assessment can be made based on the
known risks of its precursors and related compounds.

Potential Hazards:

o Skin and Eye Irritation: Benzamide derivatives can be irritating to the skin and eyes.
e Harmful if Swallowed: The compound may be harmful if ingested.

o Respiratory Tract Irritation: Inhalation of dust may cause respiratory irritation.
Recommended Safety Precautions:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with
side shields, chemical-resistant gloves, and a lab coat.

o Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume
hood.

» Handling: Avoid creating dust. Wash hands thoroughly after handling.

e Storage: Store in a tightly sealed container in a cool, dry place.

Conclusion

N-benzyl-2-fluoro-N-methylbenzamide is a valuable molecule for researchers in medicinal
chemistry and drug discovery. Its straightforward synthesis and the demonstrated biological
activity of its derivatives as dual EGFR/HDAC3 inhibitors highlight its potential for the
development of novel anticancer agents, particularly for challenging malignancies like triple-
negative breast cancer. Further investigation into the structure-activity relationships and
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pharmacological properties of this and related compounds is warranted to fully explore their
therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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